Cas no 2137470-78-9 (3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one
• CAS No: 2137470-78-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6227352
• PubChem ID: 165482394
• Update Time: 2025-06-09

3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one
• 2137470-78-9
• EN300-1107435

• Inchi： 1S/C10H13N3O2/c1-12-4-2-8(10(12)15)13-5-3-9(14)7(11)6-13/h3,5-6,8H,2,4,11H2,1H3
• InChI Key： FYAHDTJVYRVKDE-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C)N1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one

Introduction to 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one (CAS No. 2137470-78-9)

The compound 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one, identified by the CAS number 2137470-78-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of both amino and pyrrolidinone moieties in its framework suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent research has highlighted the importance of dihydropyridine derivatives in pharmaceutical development. These compounds are known for their stability and ability to modulate various enzymatic and receptor pathways. The specific substitution pattern in 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one introduces a novel pharmacophore that may enhance its binding affinity to therapeutic targets. This has led to investigations into its potential applications in treating a range of diseases, particularly those involving inflammation and metabolic disorders.

The pyrrolidinone core of the molecule is particularly noteworthy, as it is frequently found in bioactive natural products and synthetic drugs. Studies have demonstrated that modifications at the 3-position of the pyrrolidinone ring can significantly alter the pharmacological properties of the compound. In the case of 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one, the introduction of an amino group at this position may enhance its solubility and bioavailability, which are critical factors for drug efficacy.

Moreover, the dihydropyridine moiety is well-known for its role in calcium channel modulation, which has been exploited in the development of antihypertensive agents. However, the structural variation seen in 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one extends beyond simple calcium channel inhibition. Preliminary studies suggest that this compound may exhibit broader therapeutic effects by interacting with other cellular pathways. This versatility makes it an attractive candidate for further exploration in drug development.

One of the most exciting aspects of this compound is its potential as a lead molecule for developing novel therapeutics. The combination of structural complexity and biological activity positions it as a promising candidate for further optimization. Researchers are currently exploring various synthetic strategies to modify key functional groups while maintaining or enhancing its pharmacological properties. These efforts aim to produce derivatives with improved potency, selectivity, and reduced toxicity.

The chemical synthesis of 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one involves multi-step reactions that require precise control over reaction conditions. The introduction of the pyrrolidinone ring necessitates careful consideration of cyclization methodologies to ensure high yield and purity. Additionally, protecting group strategies must be employed to prevent unwanted side reactions during synthesis. Advances in catalytic processes have enabled more efficient production methods, which are essential for scaling up synthesis for preclinical studies.

In terms of biological evaluation, 3-amino-1-(1-methyl-2-oxopyrrolidin-3-yl)-1,4-dihydropyridin-4-one has shown intriguing results in initial assays. Its interaction with various enzymes and receptors has been studied using computational modeling and experimental techniques. These studies have revealed potential applications in areas such as anti-inflammatory therapy and metabolic regulation. The compound’s ability to modulate multiple pathways makes it a versatile tool for investigating complex disease mechanisms.

The future direction of research on 3-amino-1-(1-methyl-2 oxopyrrolidin - 3 - yl) - 1 , 4 - dihydropyridin - 4 - one (CAS No. 2137470 - 78 - 9) will likely focus on structure-function relationships and optimization strategies. By understanding how different substituents affect its biological activity, researchers can design more effective derivatives with targeted therapeutic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

Overall, 3-amino - 1 -( 1 - methyl - 2 oxopyrrolidin - 3 - yl) - 1 , 4 - dihydropyridine - 4 one represents a significant contribution to medicinal chemistry due to its unique structure and promising biological properties . Its investigation holds promise not only for advancing our understanding of disease mechanisms but also for developing new therapeutic interventions . As research progresses , this compound is poised to play an important role in shaping future treatments across multiple therapeutic areas .